Methyl 4-amino-3-(diethylamino)benzoate

• IUPAC Name: methyl 4-amino-3-(diethylamino)benzoate
• InChI: InChI=1S/C12H18N2O2/c1-4-14(5-2)11-8-9(12(15)16-3)6-7-10(11)13/h6-8H,4-5,13H2,1-3H3
• InChI Key: ILZMGHGPYNRXCS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=CC(=C1)C(=O)OC)N
• Molecular Formula: C12H18N2O2
• DSSTOX Substance ID: DTXSID70716525
• Molecular Weight: 222.28 g/mol
• CAS RN: 1314987-87-5

Description

“Methyl 4-amino-3-(diethylamino)benzoate” is a chemical compound with the molecular formula C12H18N2O2. It has a molecular weight of 222.28 g/mol. The IUPAC name for this compound is “methyl 4-amino-3-(diethylamino)benzoate” and it has several synonyms including “4-(Methoxycarbonyl)-2,2-diethylbenzene-1,2-diamine” and "Benzoic acid, 4-amino-3-(diethylamino)-, methyl ester".

Molecular Structure Analysis

The molecular structure of “Methyl 4-amino-3-(diethylamino)benzoate” includes a benzene ring with amino and diethylamino substituents, as well as a methyl ester group. The InChI string representation of the molecule is "InChI=1S/C12H18N2O2/c1-4-14(5-2)11-8-9(12(15)16-3)6-7-10(11)13/h6-8H,4-5,13H2,1-3H3".

Physical And Chemical Properties Analysis

“Methyl 4-amino-3-(diethylamino)benzoate” has several computed properties including a XLogP3-AA of 1.9, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, and a rotatable bond count of 5. Its exact mass and monoisotopic mass are both 222.136827821 g/mol. The topological polar surface area is 55.6 Ų.

Scientific Research Applications

Synthetic Chemistry and Organic Synthesis

Compounds structurally related to Methyl 4-amino-3-(diethylamino)benzoate, such as Methyl-2-formyl benzoate, have been recognized for their significant role as precursors in the synthesis of various bioactive molecules. These compounds are utilized in organic synthesis due to their versatility and the wide range of pharmacological activities they impart to derivatives, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties (Farooq & Ngaini, 2019).

Pharmacology and Drug Development

Research on compounds like Nitisinone, which share functional groups with Methyl 4-amino-3-(diethylamino)benzoate, highlights the potential for such molecules in medical applications. Nitisinone is used in the treatment of a rare hereditary metabolic disease, hepatorenal tyrosinemia, demonstrating the medical relevance of similar compounds in treating metabolic disorders (Barchańska et al., 2019).

Environmental and Material Applications

Studies on compounds with similar structural features have explored their application in environmental science, such as the use of non-oxidizing biocides to prevent biofouling in reverse osmosis systems. This research indicates potential applications of Methyl 4-amino-3-(diethylamino)benzoate in environmental protection and materials science, considering its structural similarity to researched biocides (Da-Silva-Correa et al., 2022).

Safety And Hazards

The safety and hazards of “Methyl 4-amino-3-(diethylamino)benzoate” are not well-documented. As with any chemical, it should be handled with appropriate safety measures to prevent skin and eye irritation, and inhalation.

Future Directions

“Methyl 4-amino-3-(diethylamino)benzoate” and its derivatives could have potential therapeutic applications. Further investigation is needed to evaluate the safety and efficacy of these compounds in clinical investigations and to better understand the specific mechanism of action.